molecular formula C9H9FO5S B6243983 3,4-dihydro-2H-1,5-benzodioxepin-7-yl fluoranesulfonate CAS No. 2411293-72-4

3,4-dihydro-2H-1,5-benzodioxepin-7-yl fluoranesulfonate

Cat. No. B6243983
CAS RN: 2411293-72-4
M. Wt: 248.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The InChI code for “4- (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)benzoic acid” is 1S/C16H14O4/c17-16 (18)12-4-2-11 (3-5-12)13-6-7-14-15 (10-13)20-9-1-8-19-14/h2-7,10H,1,8-9H2, (H,17,18) . This can be used to generate a 3D structure of the molecule.


Physical And Chemical Properties Analysis

The compound “4- (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)benzoic acid” is a solid substance with a melting point between 217 - 220 degrees Celsius .

Safety and Hazards

The compound “4- (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)benzoic acid” has the following hazard statements: H302, H312, H332 . This means it is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3,4-dihydro-2H-1,5-benzodioxepin-7-yl fluoranesulfonate involves the conversion of a benzodioxepin intermediate to the final product through a series of chemical reactions.", "Starting Materials": [ "2,3-dihydro-1,4-benzodioxepin-6-carboxylic acid", "thionyl chloride", "fluoranesulfonic acid", "triethylamine", "acetic anhydride", "sodium bicarbonate", "ethyl acetate", "water" ], "Reaction": [ "1. Conversion of 2,3-dihydro-1,4-benzodioxepin-6-carboxylic acid to the corresponding acid chloride using thionyl chloride.", "2. Reaction of the acid chloride with fluoranesulfonic acid and triethylamine to form the corresponding fluoranesulfonate ester.", "3. Conversion of the ester to the corresponding acid using sodium bicarbonate.", "4. Conversion of the acid to the acid chloride using acetic anhydride.", "5. Reaction of the acid chloride with 2,3-dihydro-1,4-benzodioxepin-6-carboxylic acid in the presence of triethylamine to form the benzodioxepin intermediate.", "6. Conversion of the intermediate to the final product by reaction with fluoranesulfonic acid and triethylamine in ethyl acetate and water." ] }

CAS RN

2411293-72-4

Product Name

3,4-dihydro-2H-1,5-benzodioxepin-7-yl fluoranesulfonate

Molecular Formula

C9H9FO5S

Molecular Weight

248.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.